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Compound of Interest

Compound Name:
10H-Phenoxazine-10-propanoic

acid

Cat. No.: B3116789 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of 10H-Phenoxazine-10-
propanoic acid, ensuring compliance with safety protocols and minimizing environmental

impact.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 10H-Phenoxazine-10-propanoic
acid and its parent compound, Phenoxazine, is presented below. This data is essential for

understanding the chemical's behavior and potential hazards.

Property
10H-Phenoxazine-10-
propanoic acid

Phenoxazine

Molecular Formula C₁₅H₁₃NO₃[1] C₁₂H₉NO

Molecular Weight 255.27 g/mol [1] 183.21 g/mol

Appearance - Green Powder/Solid[2]

Melting Point - 154 - 159 °C[2]

Odor - Odorless[2]

Solubility - Freely soluble in benzene[3]
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Disposal Protocol: Neutralization and Dilution
As 10H-Phenoxazine-10-propanoic acid is an acidic compound, the primary method of

disposal involves neutralization to a safe pH range before disposal into the sanitary sewer

system. This procedure must be carried out in a designated and well-ventilated area, such as a

fume hood, while wearing appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Step-by-Step Neutralization Procedure:
Dilution: Slowly and cautiously dilute the 10H-Phenoxazine-10-propanoic acid waste with

water at a ratio of at least 1:10 (one part acid to nine parts water). This should be done by

adding the acid to the water, never the other way around, to avoid a violent exothermic

reaction.

Preparation of Neutralizing Agent: Prepare a saturated solution of sodium bicarbonate

(baking soda) or a dilute solution of another inorganic base like soda ash in water.

Neutralization: Gradually add the basic solution to the diluted acid while stirring continuously.

A fizzing reaction, which is the release of carbon dioxide, will indicate that the solution is still

acidic.

pH Monitoring: Regularly monitor the pH of the solution using pH indicator strips or a

calibrated pH meter. Continue adding the neutralizing agent until the pH is between 5.0 and

10.5. A pH near 7.0 is ideal to prevent damage to plumbing.[4]

Final Disposal: Once the pH is within the acceptable range, the neutralized solution can be

safely poured down the drain, followed by a copious amount of water to further dilute the

solution.[4]

For larger quantities of waste or in the absence of the necessary facilities for neutralization, the

chemical waste should be collected in a suitable, labeled, and sealed container for disposal by

an approved waste disposal plant.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 10H-Phenoxazine-10-propanoic acid.
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Caption: Disposal workflow for 10H-Phenoxazine-10-propanoic acid.
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Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling 10H-Phenoxazine-10-
propanoic acid.

Ventilation: All handling and disposal procedures should be performed in a well-ventilated

area, preferably under a chemical fume hood.

Spill Management: In case of a spill, absorb the material with an inert absorbent material and

place it in a suitable, closed container for disposal.[5] Avoid generating dust.

Incompatible Materials: Avoid contact with strong oxidizing agents, bases, amines, halogens,

and metals.[5]

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of 10H-Phenoxazine-10-propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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